Cas no 716340-02-2 (N-{3-(2,4-dimethoxyphenyl)aminoquinoxalin-2-yl}thiophene-2-sulfonamide)

• Product Name: N-{3-(2,4-dimethoxyphenyl)aminoquinoxalin-2-yl}thiophene-2-sulfonamide
• CAS No: 716340-02-2
• MF: C₂₀H₁₈N₄O₄S₂
• MW: 442.511321544647
• CID: 5437532
• Update Time: 2025-05-19

N-{3-(2,4-dimethoxyphenyl)aminoquinoxalin-2-yl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(2,4-dimethoxyanilino)quinoxalin-2-yl]thiophene-2-sulfonamide
• 2-Thiophenesulfonamide, N-[3-[(2,4-dimethoxyphenyl)amino]-2-quinoxalinyl]-
• N-{3-(2,4-dimethoxyphenyl)aminoquinoxalin-2-yl}thiophene-2-sulfonamide

• Inchi： 1S/C20H18N4O4S2/c1-27-13-9-10-16(17(12-13)28-2)23-19-20(22-15-7-4-3-6-14(15)21-19)24-30(25,26)18-8-5-11-29-18/h3-12H,1-2H3,(H,21,23)(H,22,24)
• InChI Key： KVXSDRBIPHXGIE-UHFFFAOYSA-N
• SMILES： C1(S(NC2C(NC3=CC=C(OC)C=C3OC)=NC3C(N=2)=CC=CC=3)(=O)=O)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on N-{3-(2,4-dimethoxyphenyl)aminoquinoxalin-2-yl}thiophene-2-sulfonamide

N-{3-(2,4-dimethoxyphenyl)aminoquinoxalin-2-yl}thiophene-2-sulfonamide (CAS No. 716340-02-2): A Comprehensive Overview

N-{3-(2,4-dimethoxyphenyl)aminoquinoxalin-2-yl}thiophene-2-sulfonamide (CAS No. 716340-02-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinoxaline derivatives and is characterized by its unique structural features, which include a thiophene ring and a sulfonamide group. These structural elements contribute to its diverse biological activities, making it a valuable candidate for various pharmaceutical applications.

The chemical structure of N-{3-(2,4-dimethoxyphenyl)aminoquinoxalin-2-yl}thiophene-2-sulfonamide is composed of a quinoxaline core linked to a thiophene ring through an amino group, with additional methoxy substituents on the phenyl ring. The presence of these functional groups imparts specific chemical properties and biological activities to the molecule. For instance, the sulfonamide group is known for its ability to form hydrogen bonds and interact with biological targets, while the methoxy substituents can enhance lipophilicity and improve cell membrane permeability.

Recent studies have explored the potential of N-{3-(2,4-dimethoxyphenyl)aminoquinoxalin-2-yl}thiophene-2-sulfonamide in various therapeutic areas. One notable area of research is its anti-cancer properties. In vitro studies have demonstrated that this compound exhibits significant cytotoxic effects against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt and MAPK pathways.

In addition to its anti-cancer activity, N-{3-(2,4-dimethoxyphenyl)aminoquinoxalin-2-yl}thiophene-2-sulfonamide has shown promise in the treatment of neurodegenerative diseases. Research has indicated that this compound can modulate the activity of certain enzymes and receptors that are implicated in conditions such as Alzheimer's disease and Parkinson's disease. For example, it has been found to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress in neuronal cells.

The pharmacokinetic properties of N-{3-(2,4-dimethoxyphenyl)aminoquinoxalin-2-yl}thiophene-2-sulfonamide have also been investigated to assess its suitability for clinical development. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has good bioavailability, which is crucial for its potential use as an oral medication. Furthermore, it demonstrates low toxicity in preclinical models, suggesting a favorable safety profile.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the efficacy and safety of N-{3-(2,4-dimethoxyphenyl)aminoquinoxalin-2-yl}thiophene-2-sulfonamide in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in disease symptoms and quality of life. These findings have generated considerable interest from both academic researchers and pharmaceutical companies.

In conclusion, N-{3-(2,4-dimethoxyphenyl)aminoquinoxalin-2-yl}thiophene-2-sulfonamide (CAS No. 716340-02-2) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for advancing treatments in areas such as cancer and neurodegenerative diseases.